Cas no 1796903-55-3 (2-[2-(4-methanesulfonylpiperazine-1-carbonyl)pyrrolidin-1-yl]-1,3-benzoxazole)

• Product Name: 2-[2-(4-methanesulfonylpiperazine-1-carbonyl)pyrrolidin-1-yl]-1,3-benzoxazole
• CAS No: 1796903-55-3
• MF: C₁₇H₂₂N₄O₄S
• MW: 378.445982456207
• CID: 5369664
• Update Time: 2025-06-08

2-[2-(4-methanesulfonylpiperazine-1-carbonyl)pyrrolidin-1-yl]-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• [1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]-(4-methylsulfonylpiperazin-1-yl)methanone
• 2-[2-(4-methanesulfonylpiperazine-1-carbonyl)pyrrolidin-1-yl]-1,3-benzoxazole

• Inchi： 1S/C17H22N4O4S/c1-26(23,24)20-11-9-19(10-12-20)16(22)14-6-4-8-21(14)17-18-13-5-2-3-7-15(13)25-17/h2-3,5,7,14H,4,6,8-12H2,1H3
• InChI Key： CDUHZVIRSJNLIB-UHFFFAOYSA-N
• SMILES： C(C1CCCN1C1=NC2=CC=CC=C2O1)(N1CCN(S(C)(=O)=O)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[2-(4-methanesulfonylpiperazine-1-carbonyl)pyrrolidin-1-yl]-1,3-benzoxazole

Comprehensive Overview of 2-[2-(4-methanesulfonylpiperazine-1-carbonyl)pyrrolidin-1-yl]-1,3-benzoxazole (CAS No. 1796903-55-3)

The compound 2-[2-(4-methanesulfonylpiperazine-1-carbonyl)pyrrolidin-1-yl]-1,3-benzoxazole (CAS No. 1796903-55-3) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. This benzoxazole derivative is characterized by its unique structural framework, which combines a pyrrolidine ring, a methanesulfonylpiperazine moiety, and a benzoxazole core. Such a configuration endows the molecule with potential bioactivity, making it a subject of interest in drug discovery and development.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in targeted therapy and precision medicine. The structural attributes of 2-[2-(4-methanesulfonylpiperazine-1-carbonyl)pyrrolidin-1-yl]-1,3-benzoxazole suggest its applicability in these domains. Researchers are particularly intrigued by its potential interactions with protein kinases, which play pivotal roles in cellular signaling pathways. This aligns with the growing focus on cancer therapeutics and neurodegenerative disease research, where kinase modulation is a key strategy.

The synthesis of CAS No. 1796903-55-3 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are critical for achieving high purity and yield, which are essential for subsequent biological evaluations. The compound's solubility and stability under physiological conditions are also areas of active investigation, as these properties directly influence its pharmacokinetic profile.

From a commercial perspective, 2-[2-(4-methanesulfonylpiperazine-1-carbonyl)pyrrolidin-1-yl]-1,3-benzoxazole is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its CAS registry number (1796903-55-3) ensures precise identification in global databases, facilitating procurement and regulatory compliance. The compound's molecular weight and structural formula are frequently queried in scientific literature, reflecting its relevance in contemporary research.

In the context of drug design, the benzoxazole scaffold is renowned for its versatility, often serving as a pharmacophore in medicinal chemistry. The incorporation of a methanesulfonylpiperazine group enhances the molecule's ability to engage with biological targets, potentially improving binding affinity and selectivity. These features are particularly valuable in the development of central nervous system (CNS) agents and anti-inflammatory drugs, where precise target engagement is crucial.

As the scientific community continues to explore the therapeutic potential of CAS No. 1796903-55-3, its role in high-throughput screening and structure-activity relationship (SAR) studies is expected to expand. The compound's mechanism of action and toxicological profile remain focal points for future research, with preliminary data suggesting promising avenues for further investigation.

In summary, 2-[2-(4-methanesulfonylpiperazine-1-carbonyl)pyrrolidin-1-yl]-1,3-benzoxazole represents a compelling example of modern medicinal chemistry innovation. Its intricate structure and potential bioactivity underscore its significance in the pursuit of novel therapeutics, aligning with broader trends in personalized medicine and biomarker-driven drug development. Researchers and industry professionals alike will undoubtedly continue to monitor its progress with keen interest.